Cas no 2751621-45-9 (3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione)
3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- EN300-37327844
- 3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione
- 2751621-45-9
- 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione
-
- Inchi: 1S/C7H5BrN2O2S/c8-4-1-2-5-6(3-4)13(11,12)10-7(5)9/h1-3H,(H2,9,10)
- InChI Key: XYVOKRPJHNUUCR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(N)=NS(C=2C=1)(=O)=O
Computed Properties
- Exact Mass: 259.92551g/mol
- Monoisotopic Mass: 259.92551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 80.9Ų
3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37327844-0.05g |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95.0% | 0.05g |
$202.0 | 2025-03-18 | |
| Enamine | EN300-37327844-0.1g |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95.0% | 0.1g |
$301.0 | 2025-03-18 | |
| Enamine | EN300-37327844-0.25g |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95.0% | 0.25g |
$431.0 | 2025-03-18 | |
| Enamine | EN300-37327844-0.5g |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95.0% | 0.5g |
$679.0 | 2025-03-18 | |
| Enamine | EN300-37327844-1.0g |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95.0% | 1.0g |
$871.0 | 2025-03-18 | |
| Enamine | EN300-37327844-2.5g |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95.0% | 2.5g |
$1707.0 | 2025-03-18 | |
| Enamine | EN300-37327844-5.0g |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95.0% | 5.0g |
$2525.0 | 2025-03-18 | |
| Enamine | EN300-37327844-10.0g |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95.0% | 10.0g |
$3746.0 | 2025-03-18 | |
| Aaron | AR028YF0-50mg |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95% | 50mg |
$303.00 | 2025-02-17 | |
| Aaron | AR028YF0-100mg |
3-amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione |
2751621-45-9 | 95% | 100mg |
$439.00 | 2025-02-17 |
3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione
Introduction to 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione (CAS No. 2751621-45-9)
3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione (CAS No. 2751621-45-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, which is well-known for its broad spectrum of pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both amino and bromo substituents in its structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications and drug development.
The molecular structure of 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione consists of a benzothiazole core with additional functional groups that contribute to its distinct chemical behavior. The amino group (-NH₂) at the 3-position and the bromo group (-Br) at the 6-position are key features that influence its interactions with biological targets. This compound has been studied for its potential role in modulating various enzymatic pathways and signaling cascades, making it a promising candidate for therapeutic intervention in several diseases.
In recent years, there has been a growing interest in exploring the pharmacological properties of benzothiazole derivatives. Researchers have been particularly focused on understanding how structural modifications can enhance the efficacy and selectivity of these compounds. The bromo substituent in 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione provides a handle for further derivatization, allowing chemists to tailor the molecule for specific biological activities. For instance, nucleophilic aromatic substitution reactions can be employed to introduce additional functional groups at the bromine-bearing position, thereby expanding the compound's pharmacological profile.
One of the most compelling aspects of 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione is its potential as an intermediate in the synthesis of more complex drug candidates. The combination of an amino group and a reactive dione moiety makes it an ideal building block for constructing novel heterocycles. These derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. Additionally, the benzothiazole core is known to exhibit significant antioxidant properties, which could be beneficial in treating inflammatory diseases and neurodegenerative disorders.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione with target proteins with high accuracy. These studies have revealed that the compound can interact with key residues in enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs). By understanding these interactions at a molecular level, scientists can design analogs with improved binding affinity and reduced off-target effects. This approach aligns with the broader trend in drug discovery towards rational design based on structural insights.
The synthesis of 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione involves multi-step organic transformations that highlight the versatility of benzothiazole chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the benzothiazole ring system. Subsequent functionalization steps introduce the amino and bromo groups at desired positions. These synthetic strategies have been optimized over time to ensure high yields and purity, making it feasible to produce sufficient quantities for both research and commercial purposes.
As interest in targeted therapies continues to grow, compounds like 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione are being evaluated for their potential use in personalized medicine. By leveraging genetic information and biomarker analysis, clinicians can identify patients who are most likely to benefit from treatments involving these novel agents. This personalized approach not only improves patient outcomes but also reduces unnecessary side effects associated with broad-spectrum therapies.
The role of 3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable tool for mechanistic studies that help elucidate how small molecules interact with biological systems. By investigating how this compound modulates enzyme activity and cellular processes, researchers can gain insights into disease mechanisms and develop more effective treatment strategies.
In conclusion,3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione (CAS No. 2751621-45-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in advancing therapeutic interventions across multiple therapeutic areas.
2751621-45-9 (3-Amino-6-bromo-1lambda6,2-benzothiazole-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)